![molecular formula C14H10F2O3 B6400009 4-(2,3-Difluorophenyl)-3-methoxybenzoic acid, 95% CAS No. 1261973-01-6](/img/structure/B6400009.png)
4-(2,3-Difluorophenyl)-3-methoxybenzoic acid, 95%
Overview
Description
4-(2,3-Difluorophenyl)-3-methoxybenzoic acid, 95% (4-Difluoromethoxybenzoic acid) is an organic compound that is commonly used as a reagent in many organic synthesis reactions. It is a white solid with a melting point of 133-134°C and a molecular weight of 274.2 g/mol. 4-Difluoromethoxybenzoic acid is a versatile reagent that can be used in a variety of applications, including the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.
Mechanism of Action
4-Difluoromethoxybenzoic acid is a versatile reagent that can be used in a variety of reactions. In the synthesis of pharmaceuticals and agrochemicals, 4-Difluoromethoxybenzoic acid can act as a catalyst to promote the formation of desired products. Additionally, it can act as a nucleophile, forming a covalent bond with an electrophile.
Biochemical and Physiological Effects
4-Difluoromethoxybenzoic acid is not known to have any direct biochemical or physiological effects. However, it can be used as a reagent in the synthesis of pharmaceuticals and agrochemicals, which may have biochemical and physiological effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-Difluoromethoxybenzoic acid for lab experiments is its low cost and availability. Additionally, it is a versatile reagent that can be used in a variety of reactions. However, it is important to note that 4-Difluoromethoxybenzoic acid is a hazardous compound and should be handled with care.
Future Directions
In the future, 4-Difluoromethoxybenzoic acid may be used in the synthesis of new pharmaceuticals and agrochemicals. Additionally, it may be used to synthesize new polymers and heterocyclic compounds. Furthermore, it may be used as a catalyst in the synthesis of other organic compounds. Finally, 4-Difluoromethoxybenzoic acid may be used in the development of new methods for the synthesis of organic compounds.
Synthesis Methods
4-Difluoromethoxybenzoic acid can be synthesized by the reaction of 4-fluorophenol with trifluoromethanesulfonic anhydride. The reaction is carried out in the presence of an organic base, such as pyridine, and an acid, such as trifluoroacetic acid. The reaction is typically carried out at room temperature, and the product is isolated by column chromatography.
Scientific Research Applications
4-Difluoromethoxybenzoic acid is often used in the synthesis of pharmaceuticals and agrochemicals. It is also used in the synthesis of heterocyclic compounds, such as imidazoles, pyridines, and thiophenes. Additionally, 4-Difluoromethoxybenzoic acid can be used to synthesize polymers, such as poly(vinyl chloride) and poly(ethylene terephthalate).
properties
IUPAC Name |
4-(2,3-difluorophenyl)-3-methoxybenzoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10F2O3/c1-19-12-7-8(14(17)18)5-6-9(12)10-3-2-4-11(15)13(10)16/h2-7H,1H3,(H,17,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NOPIHMPFBSYFHU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C(=O)O)C2=C(C(=CC=C2)F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10F2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10689663 | |
Record name | 2',3'-Difluoro-2-methoxy[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10689663 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261973-01-6 | |
Record name | [1,1′-Biphenyl]-4-carboxylic acid, 2′,3′-difluoro-2-methoxy- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1261973-01-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2',3'-Difluoro-2-methoxy[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10689663 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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